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Compound Name: 6-Bromo-3-hydroxypicolinic acid
CAS No.: 321596-58-1
Cat. No.: B1343913
Get Quote
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6-Bromo-3-hydroxypicolinic acid is a pyridine-based organic compound with significant utility
in medicinal chemistry and drug discovery.[1] Its structure, featuring a pyridine ring substituted
with bromine, hydroxyl, and carboxylic acid groups, makes it a valuable intermediate for
synthesizing complex molecules, including selective inhibitors for targets like the Fat Mass and
Obesity-associated protein (FTO).[1] The presence of multiple functional groups allows for
diverse chemical modifications, rendering it a versatile scaffold for building libraries of bioactive
compounds.[1]

However, the same reactivity that makes this compound a valuable research tool necessitates
a thorough understanding of its chemical properties and potential hazards to ensure its safe
handling in a laboratory environment. This guide provides a comprehensive overview of the
safety protocols, handling procedures, and emergency responses essential for researchers
working with this substance.

Chemical and Physical Properties

A foundational aspect of safe handling is understanding the substance's intrinsic properties. 6-
Bromo-3-hydroxypicolinic acid is a solid, typically appearing as a white to off-white powder.
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[1] Its key identifiers and physicochemical properties are summarized below.

Property Value

IUPAC Name 6-bromo-3-hydroxypyridine-2-carboxylic acid[1]
CAS Number 321596-58-1[1]

Molecular Formula CeHaBrNO3[1]

Molecular Weight 218.01 g/mol [1]

Physical Form Solid[1]

Boiling Point 485.7+45.0 °C (Predicted)[1]

Density 1.985+0.06 g/cm3 (Predicted)[1]

pKa 2.32+0.25 (Predicted)[1]

Hazard Identification and Risk Assessment

While comprehensive toxicological data for 6-Bromo-3-hydroxypicolinic acid is not fully
available, information from structurally related compounds and supplier safety data sheets
indicates that it should be handled as a hazardous substance. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Classifications:
o Skin Irritation (Category 2)[2]
» Serious Eye Irritation (Category 2/2A)[2]

» Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[2]
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Hazard Statement Description

H315 Causes skin irritation.[2]

H319 Causes serious eye irritation.[2]
H335 May cause respiratory irritation.[2]

The causality behind these hazards lies in the acidic nature of the carboxylic acid group and
the potential reactivity of the brominated pyridine ring. Direct contact with skin or mucous
membranes can lead to inflammation, redness, and pain.[2] Inhalation of the dust can irritate
the entire respiratory tract.

Exposure Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure prevention is critical. This involves a combination of
engineering controls and appropriate PPE, forming a self-validating system of protection.

Engineering Controls

The primary engineering control for handling this powdered solid is to work within a certified
chemical fume hood.[3][4] This prevents the inhalation of airborne dust particles and contains
any potential spills. Facilities must also be equipped with easily accessible eyewash stations
and safety showers.[2][5]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The selection of PPE must
be based on a thorough risk assessment of the procedures being performed.

o Eye and Face Protection: Chemical splash-resistant safety goggles with side protection are
mandatory.[2] If there is a significant risk of splashing, a face shield should be worn in
combination with goggles.[6]

e Hand Protection: Wear chemically resistant gloves.[2] The specific glove material should be
chosen based on chemical compatibility and the duration of use. It is good practice to
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double-glove if handling larger quantities or during procedures with a higher risk of
contamination.[7] Gloves should be inspected before use and changed immediately if
contaminated or damaged.[7]

Skin and Body Protection: A laboratory coat is the minimum requirement.[2] Protective
clothing must be selected based on the potential for skin contact.[2] Ensure that lab coats
are fully buttoned and that closed-toed footwear is worn.[2]

Respiratory Protection: If work cannot be conducted in a fume hood and there is a risk of
inhaling dust, a NIOSH-approved air-purifying respirator with an appropriate particulate filter
(e.g., N95 or P100) must be used.[7][8] All respirator use requires a formal respiratory
protection program, including fit-testing and training, as mandated by OSHA.[7][9]
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Primary Control Measures
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Caption: Core PPE and engineering controls for handling 6-Bromo-3-hydroxypicolinic acid.

Safe Handling and Storage Protocols

Adherence to strict protocols during handling and storage is fundamental to preventing
accidental exposure and maintaining chemical integrity.

Handling Protocol
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» Preparation: Before handling, ensure the work area within the chemical fume hood is clean
and uncluttered. Confirm that an appropriate spill kit and waste container are readily
available.

» Weighing: When weighing the solid, use a draft shield or perform the task in a low-flow area
of the fume hood to prevent dust from becoming airborne. Minimize the generation of dust by
avoiding rapid movements and pouring from excessive heights.

o Transfer: Use a spatula or other appropriate tool to transfer the solid. Do not use
compressed air to clean up residual powder.

o Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully remove
PPE, avoiding self-contamination, and wash hands thoroughly with soap and water.[2]

Storage Protocol

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][5]
e Incompatibilities: Keep away from strong oxidizing agents and strong bases.[3][4]

o Security: The substance should be stored in a locked cabinet or an area with restricted
access to prevent unauthorized use.[2]

Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is crucial.

First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air immediately. If
breathing is difficult, administer oxygen. If

Inhalation breathing has stopped, perform artificial
respiration. Seek immediate medical attention.
[2][10]

Immediately flush the skin with plenty of running

water for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes. If skin

irritation occurs, seek medical advice. Wash

clothing before reuse.[2][10]

Immediately flush the open eyes with large

amounts of running water for at least 15

minutes, occasionally lifting the upper and lower
Eye Contact ] ]

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing and seek

immediate medical attention.[2][11]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2][12]

Accidental Release Measures

o Evacuate: Evacuate unprotected personnel from the area.

o Ventilate: Ensure the area is well-ventilated (if safe to do so).

e Protect: Wear full PPE, including respiratory protection if necessary.
» Contain: Prevent further spillage. Avoid generating dust.

o Clean-up: Carefully sweep or vacuum the spilled solid into a suitable, labeled container for
disposal.[2] Do not use water to clean up the spill as it may create a slurry that is more
difficult to manage.
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¢ Decontaminate: Clean the spill area thoroughly.

Emergency Event
(Spill or Exposure)

(Evacuate Area) Is it a personal exposure?

Identify Exposure Route
(Wear Ful PPE) (Skin, Eyes, Inhalation)

Contain & Clean Spill Administer Specific First Aid
(Sweep, No Water) (See Table)

G)ispose in Labeled Containea Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for emergency response to a spill or exposure event.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[2][3]
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» Specific Hazards: During a fire, irritating and highly toxic gases may be generated through
thermal decomposition.[2][5] Hazardous decomposition products include carbon oxides (CO,
CO02), nitrogen oxides (NOx), and hydrogen bromide.[2]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[2][3]

Stability and Reactivity

6-Bromo-3-hydroxypicolinic acid is stable under recommended storage conditions.[2][3]
However, certain conditions should be avoided:

» Conditions to Avoid: Dust generation, excess heat, and sources of ignition.[2][5]
¢ Incompatible Materials: Strong oxidizing agents and strong bases.[3][4]

o Hazardous Decomposition: Thermal decomposition can release toxic gases such as carbon
monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide.[2][4]

Waste Disposal

Disposal of 6-Bromo-3-hydroxypicolinic acid and any contaminated materials must be
conducted in accordance with all local, state, and federal regulations.[2] It should be treated as
hazardous waste and disposed of through a licensed professional waste disposal service.[3]

Conclusion

6-Bromo-3-hydroxypicolinic acid is a compound of great interest to the scientific community.
By approaching its use with a comprehensive understanding of its properties and potential
hazards, researchers can effectively mitigate risks. The integration of robust engineering
controls, diligent use of personal protective equipment, and strict adherence to safe handling
protocols are paramount. This guide serves as a technical framework to empower researchers
to work safely and confidently with this valuable chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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